3,4-dichloro-N-(4-hydroxybutan-2-yl)benzamide

• Molecular Formula: C11H13Cl2NO2
• Molecular Weight: 262.13 g/mol
• IUPAC Name: 3,4-dichloro-N-(4-hydroxybutan-2-yl)benzamide
• InChI: InChI=1S/C11H13Cl2NO2/c1-7(4-5-15)14-11(16)8-2-3-9(12)10(13)6-8/h2-3,6-7,15H,4-5H2,1H3,(H,14,16)
• InChI Key: QWRVYQHOWJGDRN-UHFFFAOYSA-N
• Canonical SMILES: CC(CCO)NC(=O)C1=CC(=C(C=C1)Cl)Cl

Description

3,4-Dichloro-N-(4-hydroxybutan-2-yl)benzamide is a chemical compound with the molecular formula C11H13Cl2NO2 It is a derivative of benzamide, characterized by the presence of two chlorine atoms at the 3 and 4 positions of the benzene ring and a hydroxybutan-2-yl group attached to the nitrogen atom of the amide group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,4-dichloro-N-(4-hydroxybutan-2-yl)benzamide typically involves the reaction of 3,4-dichlorobenzoyl chloride with 4-hydroxybutan-2-amine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually performed in an organic solvent like dichloromethane or tetrahydrofuran at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to